Cas no 260968-02-3 (3,5-Bis(tert-butylthio)-1-chlorobenzene 260968-02-3)

• Product Name: 3,5-Bis(tert-butylthio)-1-chlorobenzene 260968-02-3
• CAS No: 260968-02-3
• MF: C₁₄H₂₁ClS₂
• MW: 288.899540662766
• MDL: MFCD08276294
• CID: 852028
• PubChem ID: 87557928
• Update Time: 2025-06-12

3,5-Bis(tert-butylthio)-1-chlorobenzene 260968-02-3 Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(tert-butylthio)-1-chlorobenzene
• 1-CHLORO-3,5-BIS(TERT-BUTYLTHIO)BENZENE
• 1,3-bis(tert-butylsulfanyl)-5-chlorobenzene
• B2659
• SCHEMBL7106569
• (5-Chloro-1,3-phenylene)bis(tert-butylsulfane)
• QVEUHOXOWGXTJG-UHFFFAOYSA-N
• T70682
• Benzene, 1-chloro-3,5-bis[(1,1-dimethylethyl)thio]-
• J-016251
• MFCD08276294
• AS-68755
• AKOS037646425
• 260968-02-3
• DTXSID50626971
• CS-0320585
• 3,5-Bis(tert-butylthio)-1-chlorobenzene 260968-02-3

• MDL： MFCD08276294
• Inchi： 1S/C14H21ClS2/c1-13(2,3)16-11-7-10(15)8-12(9-11)17-14(4,5)6/h7-9H,1-6H3
• InChI Key： QVEUHOXOWGXTJG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)SC(C)(C)C)SC(C)(C)C

Computed Properties

• Exact Mass: 288.07700
• Monoisotopic Mass: 288.0773207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.5
• Topological Polar Surface Area: 50.6

Experimental Properties

• Color/Form: Not determined
• PSA: 50.60000
• LogP: 6.12120
• Solubility: Not determined

Additional information on 3,5-Bis(tert-butylthio)-1-chlorobenzene 260968-02-3

Comprehensive Overview of 3,5-Bis(tert-butylthio)-1-chlorobenzene (CAS No. 260968-02-3): Properties, Applications, and Industry Insights

3,5-Bis(tert-butylthio)-1-chlorobenzene (CAS No. 260968-02-3) is a specialized organic compound gaining attention in advanced material science and fine chemical synthesis. This sulfur-containing aromatic derivative exhibits unique structural features, combining a chlorinated benzene core with two tert-butylthio functional groups. Its molecular architecture enables applications ranging from polymer additives to pharmaceutical intermediates, aligning with growing demands for high-performance chemicals in sustainable industries.

The compound's tert-butylthio groups contribute to exceptional steric hindrance and thermal stability, making it valuable for high-temperature applications. Researchers increasingly explore its role as a radical scavenger and stabilizer in polymer systems, particularly in automotive and aerospace materials where durability under extreme conditions is paramount. Recent studies highlight its potential in advanced material formulations, especially when combined with emerging nanotechnology platforms.

From a synthetic chemistry perspective, 3,5-Bis(tert-butylthio)-1-chlorobenzene serves as a versatile building block for organosulfur compounds. The chlorine substituent at the 1-position allows for diverse functionalization through cross-coupling reactions, while the tert-butylthio groups protect against unwanted side reactions. This dual functionality addresses common challenges in precision organic synthesis, explaining its growing adoption in pharmaceutical research for complex molecule construction.

Environmental considerations surrounding sulfur-containing compounds have driven innovation in this chemical's applications. Modern production methods emphasize atom economy and green chemistry principles, reducing waste generation during synthesis. The compound's stability profile also minimizes environmental release risks, making it preferable to more volatile alternatives in industrial settings. These attributes position it favorably within the sustainable chemistry movement gaining traction globally.

Analytical characterization of 260968-02-3 reveals distinctive spectral signatures. Nuclear magnetic resonance (NMR) spectra show characteristic peaks for the aromatic protons (7.2-7.5 ppm) and tert-butyl groups (1.4 ppm), while mass spectrometry confirms the molecular ion at m/z 302. These analytical markers ensure reliable quality control for industrial users requiring high-purity intermediates in their manufacturing processes.

Market trends indicate rising demand for specialty sulfur chemicals like 3,5-Bis(tert-butylthio)-1-chlorobenzene, particularly in Asia-Pacific regions expanding their electronic materials production. The compound's compatibility with semiconductor manufacturing processes has sparked interest for use in advanced lithography applications. Furthermore, its potential in energy storage systems is being investigated, coinciding with global pushes toward renewable energy infrastructure development.

Storage and handling of CAS 260968-02-3 require standard organic chemical precautions. The material demonstrates good stability under inert atmospheres at room temperature, with recommended storage in amber glass containers to prevent photodegradation. These practical considerations, combined with its controllable reactivity, make it operationally convenient for both laboratory-scale research and industrial-scale applications.

Future research directions for this compound likely focus on expanding its utility in catalytic systems and functional materials. The unique electronic properties imparted by the tert-butylthio groups may enable novel applications in molecular electronics or supramolecular chemistry. As synthetic methodologies advance, derivatives of 3,5-Bis(tert-butylthio)-1-chlorobenzene may emerge as key components in next-generation smart materials with responsive or adaptive characteristics.

From a regulatory standpoint, 260968-02-3 currently falls outside major chemical restriction lists, facilitating its global trade and research utilization. However, manufacturers should monitor evolving chemical safety regulations, particularly concerning persistent organic compounds. Proactive environmental testing and lifecycle analysis will help maintain this compound's position as a sustainable choice for various industrial applications.

The pricing and availability of 3,5-Bis(tert-butylthio)-1-chlorobenzene reflect its status as a specialty chemical. While not commodity-scale, production has scaled sufficiently to support growing demand from research institutions and specialty manufacturers. Suppliers typically offer custom synthesis options and technical support for formulation challenges, addressing user needs for application-specific solutions in diverse fields.

In conclusion, CAS 260968-02-3 represents an intriguing case study in functional aromatic chemistry. Its balanced combination of reactivity and stability, coupled with versatile derivatization potential, ensures continued relevance across multiple high-tech industries. As material science advances toward more sophisticated architectures, compounds like 3,5-Bis(tert-butylthio)-1-chlorobenzene will likely play increasingly important roles in enabling technological innovation.